Cas no 28456-39-5 (4-BUTYL-BENZAMIDINE)

• Product Name: 4-BUTYL-BENZAMIDINE
• CAS No: 28456-39-5
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD05662844
• CID: 239688
• PubChem ID: 4361869
• Update Time: 2025-04-19

4-BUTYL-BENZAMIDINE Chemical and Physical Properties

Names and Identifiers

• 4-BUTYL-BENZAMIDINE
• 4-n-Butylbenzamidin
• AC1N9JVY
• AG-E-91373
• CTK0J9725
• FT-0692427
• KB-37507
• SureCN8995527
• 4-n-Butyl-benzamidine
• Benzenecarboximidamide, 4-butyl-
• CS-0450455
• SCHEMBL8995527
• 4-Butylbenzimidamide
• AKOS006293223
• SB36376
• 28456-39-5
• 4-butylbenzenecarboximidamide
• DTXSID50402373

• MDL： MFCD05662844
• Inchi： 1S/C11H16N2/c1-2-3-4-9-5-7-10(8-6-9)11(12)13/h5-8H,2-4H2,1H3,(H3,12,13)
• InChI Key： QBXVSDIRVLEZRX-UHFFFAOYSA-N
• SMILES： NC(C1C=CC(=CC=1)CCCC)=N

Computed Properties

• Exact Mass: 176.13148
• Monoisotopic Mass: 176.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.9A^2

Experimental Properties

• Density: 1.01
• Boiling Point: 275.7°C at 760 mmHg
• Flash Point: 120.5°C
• Refractive Index: 1.537
• PSA: 49.87